Cas no 1806818-49-4 (4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine)
4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine
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- Inchi: 1S/C7H6BrF2NO2/c8-2-3-1-4(6(9)10)11-7(13)5(3)12/h1,6,12H,2H2,(H,11,13)
- InChI Key: DNURLMIOIZHSIX-UHFFFAOYSA-N
- SMILES: BrCC1=C(C(NC(C(F)F)=C1)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 0.8
- Topological Polar Surface Area: 49.3
4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024004595-250mg |
4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine |
1806818-49-4 | 97% | 250mg |
$741.20 | 2022-03-31 | |
| Alichem | A024004595-500mg |
4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine |
1806818-49-4 | 97% | 500mg |
$1,078.00 | 2022-03-31 | |
| Alichem | A024004595-1g |
4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine |
1806818-49-4 | 97% | 1g |
$1,831.20 | 2022-03-31 |
4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine
Recent Advances in the Study of 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine (CAS: 1806818-49-4)
The compound 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine (CAS: 1806818-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromomethyl and difluoromethyl functional groups make it a valuable building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors with improved selectivity profiles.
In terms of biological activity, preliminary in vitro assays have shown that derivatives of 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine exhibit promising activity against a range of cancer cell lines. A recent study conducted by researchers at the University of Cambridge revealed that these compounds can modulate the activity of specific oncogenic pathways, suggesting their potential as anticancer agents. Further mechanistic studies are underway to elucidate the exact molecular targets and pathways involved.
Another area of interest is the compound's potential application in the development of antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential as a scaffold for the design of new antibiotics.
Despite these promising results, challenges remain in the optimization of 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic candidates.
In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-2,3-dihydroxypyridine represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and demonstrated biological activities make it a valuable tool for drug discovery. Future research should focus on optimizing its derivatives for improved efficacy and safety, as well as exploring its potential in other therapeutic areas.
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